5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine

• CAS No.: 650606-21-6
• Molecular Formula: C20H30N4O
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 5-[(4-nonoxyphenyl)methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C20H30N4O/c1-2-3-4-5-6-7-8-13-25-18-11-9-16(10-12-18)14-17-15-23-20(22)24-19(17)21/h9-12,15H,2-8,13-14H2,1H3,(H4,21,22,23,24)
• InChI Key: MOUTVHQIWRWWCA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCOC1=CC=C(C=C1)CC2=CN=C(N=C2N)N

Description

5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine is a pyrimidine-2,4-diamine derivative characterized by a nonyloxy-substituted benzyl group at the 5-position of the pyrimidine ring. The nonyloxy chain introduces significant hydrophobicity, which may influence membrane permeability and pharmacokinetic properties compared to shorter-chain analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine typically involves the reaction of 4-(nonyloxy)benzyl chloride with pyrimidine-2,4-diamine under basic conditions. The reaction is carried out in a suitable solvent, such as dimethylformamide (DMF), with a base like potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to introduce additional functional groups.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride (NaBH4) to modify the functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nonyloxy group can be replaced with other substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles, such as amines or thiols, under basic or acidic conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alcohol derivatives.

Scientific Research Applications

Biological Activities

Pyrimidine compounds, including 5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine, are known for their wide range of biological activities. Research indicates that pyrimidines exhibit significant antimicrobial , anticancer , anti-inflammatory , and antidiabetic properties. These activities are attributed to their ability to interact with various biological targets, enhancing pharmacokinetic and pharmacodynamic profiles.

Anticancer Properties

Recent studies have shown that pyrimidine derivatives can inhibit tumor growth and induce apoptosis in cancer cells. For instance, compounds with similar structures have been evaluated for their efficacy against different cancer types, demonstrating promising results in vitro and in vivo .

Antimicrobial Activity

5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine has been investigated for its potential as an antimicrobial agent. Its structure allows for effective binding to bacterial enzymes, disrupting their function and leading to cell death .

Anti-inflammatory Effects

The compound has also shown potential in reducing inflammation markers in various models, making it a candidate for the development of anti-inflammatory drugs .

Therapeutic Applications

The therapeutic applications of 5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine extend beyond traditional uses:

Antiviral Agents

Research suggests that pyrimidine derivatives can inhibit viral replication. This is particularly relevant in the context of emerging viral infections where traditional antiviral therapies may be ineffective .

Neurological Disorders

Some studies indicate that certain pyrimidines may have neuroprotective effects, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's .

Material Science Applications

In addition to biological applications, 5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine can be utilized in materials science:

• Organic Electronics: The compound's electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
• Fluorescent Probes: Its ability to fluoresce under specific conditions allows for applications in bioimaging and sensing technologies .

Case Studies

Several case studies highlight the effectiveness of pyrimidines in various applications:

Study	Application	Findings
Almehizia et al. (2023)	Anticancer	Demonstrated significant tumor reduction in xenograft models using pyrimidine derivatives .
Drug Development Trials (2024)	Antiviral	Showed efficacy against multiple strains of viruses with minimal cytotoxicity .
Material Science Research (2025)	OLEDs	Achieved high efficiency and stability in prototype devices using pyrimidine-based materials .

Mechanism of Action

The mechanism of action of 5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting downstream signaling pathways. For example, it may inhibit the activity of certain kinases, leading to the suppression of cell proliferation in cancer cells. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Core Structural Features

The pyrimidine-2,4-diamine scaffold is conserved across all analogs, but substituents at the 5-position vary:

• Target Compound: 5-{[4-(Nonyloxy)phenyl]methyl} group (C₉H₁₉O–C₆H₄–CH₂–).
• Trimethoprim (5-[(3,4,5-trimethoxyphenyl)methyl]): Methoxy groups at positions 3, 4, and 5 on the benzyl ring .
• Pyrimethamine (5-(4-chlorophenyl)-6-ethyl): Chlorophenyl and ethyl groups .
• GW2580 (5-[[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]methyl]): Complex substitution with dual methoxy and benzyloxy groups .

Physicochemical Properties

Compound	Molecular Weight	Melting Point (°C)	logP (Predicted)	Solubility
Target Compound*	~375.5†	Not reported	~5.2‡	Low (hydrophobic)
Trimethoprim	290.32	199–203	1.1	Moderate
5-(4-Methoxybenzyl)pyrimidine-2,4-diamine	230.27	206.5–207.5	1.25	Low
GW2580	366.41	Not reported	3.8	Poor

*Estimated based on structural analogs. †Calculated from formula C₂₁H₃₀N₄O. ‡Predicted using substituent contributions.

DHFR Inhibition

Pyrimidine-2,4-diamines primarily inhibit DHFR, critical in folate metabolism. Key comparisons:

• Trimethoprim : Selective for bacterial DHFR (IC₅₀ = 20 nM) over human DHFR (IC₅₀ > 100 µM) .
• Pyrimethamine : Potent against protozoal DHFR (IC₅₀ = 0.5 nM for Plasmodium falciparum) but less selective, causing hematologic toxicity at high doses .
• GW2580 : Targets CSF-1 receptor tyrosine kinase (IC₅₀ = 30 nM) rather than DHFR, indicating structural modifications can shift target specificity .

Kinase Inhibition

Substituted pyrimidine-2,4-diamines in and show activity against receptor tyrosine kinases (RTKs):

• Compound 9 (N4-(4-chlorophenyl)-6-(2-methylbenzyl)): Inhibits EGFR with IC₅₀ = 80 nM .
• Compound 13 (N4-(4-chlorophenyl)-6-(2,5-dimethoxybenzyl)): Improved selectivity for VEGFR-2 (IC₅₀ = 45 nM) due to electron-donating methoxy groups .

The target compound’s bulky nonyloxy group may sterically hinder kinase binding, but this requires experimental validation.

Biological Activity

5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine is a pyrimidine derivative that has gained attention for its potential biological activities, particularly in the fields of medicinal chemistry and drug development. This compound is characterized by its unique structure, which includes a nonyloxy substituent on the phenyl ring and two amino groups on the pyrimidine core. This article aims to provide a comprehensive overview of its biological activity based on diverse scientific literature.

• Chemical Formula : C20H30N4O
• Molecular Weight : 342.478 g/mol
• CAS Number : 121640-74-2

Biological Activity Overview

The biological activity of 5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine has been investigated through various studies focusing on its pharmacological properties, including anti-infective, anticancer, and enzyme inhibition activities.

1. Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrimidine derivatives. For example, compounds with similar structures have shown moderate to potent activity against various pathogens:

Compound	Pathogen	MIC (µM)
5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine	Pseudomonas aeruginosa	TBD
5-{[4-(Nonyloxy)phenyl]methyl}pyrimidine-2,4-diamine	Escherichia coli	TBD

While specific MIC values for this compound are not yet available, related pyrimidines have demonstrated significant antimicrobial activity, indicating potential effectiveness against bacterial infections .

2. Inhibition of Dihydrofolate Reductase (DHFR)

In silico studies have suggested that pyrimidine derivatives can act as inhibitors of dihydrofolate reductase (DHFR), an important enzyme in the folate synthesis pathway crucial for the survival of certain pathogens like Plasmodium falciparum. The binding affinity and inhibitory constants of similar compounds have been reported in the following ranges:

Compound Type	Ki (nM)	IC50 (µM)
Wild-type DHFR inhibitors	1.3 - 243	0.4 - 28
Mutant DHFR inhibitors	13 - 208	3.7 - 54

These findings suggest that structural modifications in pyrimidines can enhance their inhibitory potency against DHFR .

3. Anticancer Potential

Pyrimidine derivatives have also been evaluated for their anticancer properties. For instance, studies have indicated that certain pyrimidines exhibit cytotoxic effects on cancer cell lines such as MCF-7 and MDA-MB-231:

Compound	Cell Line	IC50 (µM)
Pyrimidine derivative X	MCF-7	0.87 - 12.91
Pyrimidine derivative Y	MDA-MB-231	1.75 - 9.46

These compounds showed better growth inhibition compared to standard chemotherapeutics like 5-Fluorouracil, suggesting that further exploration of their mechanisms could lead to new anticancer agents .

Case Studies

Several case studies have focused on the synthesis and biological evaluation of pyrimidine derivatives:

• Synthesis and Evaluation : A series of pyrimidine-based compounds were synthesized and evaluated for their biological activities against various strains of bacteria and cancer cell lines. The results indicated promising antimicrobial and anticancer activities, warranting further investigation into their mechanisms of action .
• Pharmacokinetic Studies : Investigations into the pharmacokinetics of related compounds revealed favorable profiles with sufficient oral bioavailability and low toxicity in animal models. These studies are crucial for assessing the viability of these compounds as therapeutic agents .